Cas no 10146-98-2 (2,4(1H,3H)-Pyrimidinedione, 5,5'-methylenebis[6-amino-1,3-dimethyl-)
10146-98-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5,5'-methylenebis[6-amino-1,3-dimethyl-
CAS No:10146-98-2
MF:C13H18N6O4
MW:322.319821834564
CID:1129135
PubChem ID:12379188
Update Time:2025-04-20
2,4(1H,3H)-Pyrimidinedione, 5,5'-methylenebis[6-amino-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 6-amino-5-[(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)methyl]-1,3-dimethylpyrimidine-2,4-dione
- 5,5'-Methylenebis(6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione)
- 6-amino-5-[(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)methyl]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
- 10146-98-2
- DTXSID60495332
- SCHEMBL19530909
- AE-641/11515464
- bis(6-amino-1,3-dimethyluracil-5-yl)methane
- 2,4(1H,3H)-Pyrimidinedione, 5,5'-methylenebis[6-amino-1,3-dimethyl-
-
- Inchi: 1S/C13H18N6O4/c1-16-8(14)6(10(20)18(3)12(16)22)5-7-9(15)17(2)13(23)19(4)11(7)21/h5,14-15H2,1-4H3
- InChI Key: GTXBIJRVJJTXRU-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N(C)C(N1C)=O)CC1C(N(C)C(N(C)C=1N)=O)=O
Computed Properties
- Exact Mass: 322.13914
- Monoisotopic Mass: 322.13895308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 133.28
- LogP: -1.60100
2,4(1H,3H)-Pyrimidinedione, 5,5'-methylenebis[6-amino-1,3-dimethyl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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